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Introduction Sodium bromite (NaBrO₂) is a powerful oxidizing agent employed in the textile

industry for the desizing of fabrics, particularly those containing starch-based sizes.[1][2] Sizing

agents are applied to warp yarns before weaving to enhance their strength and reduce friction,

but they must be removed to ensure uniform dyeing, printing, and finishing.[1][3] Oxidative

desizing with sodium bromite offers a rapid and effective alternative to traditional enzymatic or

acid hydrolysis methods.[4][5] This method is particularly advantageous as it is effective on a

wide range of fabrics where the specific size content may not be known.[1] The mechanism

involves the oxidative degradation of starch molecules, breaking them down into smaller, water-

soluble compounds that can be easily washed off the fabric.[1][6] The powerful oxidizing action

is attributed to the combined effect of bromous acid (HBrO₂) and hypobromous acid (HOBr).[1]

[2]

Advantages of Sodium Bromite Desizing:

Speed: The process is significantly faster than rot steeping or enzymatic methods, with

treatment times as short as 6-20 minutes.[7][8]

Energy Efficiency: It can be performed at room temperature, offering considerable energy

savings.[8][9]

Effectiveness: It provides uniform desizing and can also help remove other impurities,

resulting in a cleaner and whiter fabric.[8]
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Versatility: This technique is applicable to various fabrics and can remove not only starch but

also other size types like polyvinyl alcohol (PVA).[1][10]

Process Considerations: Effective desizing with sodium bromite requires precise control of

process parameters such as chemical concentration, pH, temperature, and treatment time to

prevent damage to cellulosic fibers like cotton.[4] The optimal pH for bromite desizing is

approximately 10.[7][8] The process is typically carried out in an alkaline medium, often with the

addition of sodium carbonate, to achieve this pH and facilitate the reaction.[7][11]

Quantitative Data: Process Parameters for Sodium
Bromite Desizing
The following table summarizes the typical quantitative parameters for the continuous desizing

of cotton fabrics using sodium bromite.
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Parameter Value Unit Notes

Sodium Bromite

(NaBrO₂) Conc.
0.2 - 0.3 % w/v

Also cited as 1-2 g/L.

[8][9]

Sodium Carbonate

(Na₂CO₃) Conc.
0.1 % w/v

Used as an alkali to

maintain optimal pH.

[7][8][11]

Non-ionic Wetting

Agent
As required % w/v

To ensure uniform

saturation of the

fabric.[7][8][11]

Optimal pH 10 - 10.5 -

Maximum degradation

of starch occurs at this

pH.[7][8][9]

Temperature
Room Temperature to

50
°C

Often performed at

ambient/room

temperature.[7][9]

Dwell / Storage Time 6 - 45 minutes

The duration the fabric

is stored after

padding.[7][8][9]

Wet Pickup ~100 %

The fabric should be

fully saturated with the

desizing liquor.[7]

Experimental Protocols
Protocol 1: Continuous Pad-Dwell Desizing with Sodium
Bromite
This protocol describes a laboratory or pilot-scale continuous method for desizing starch-sized

cotton fabric.

1. Materials and Reagents:

Starch-sized cotton fabric
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Sodium Bromite (NaBrO₂)

Sodium Carbonate (Na₂CO₃)

Non-ionic wetting agent

Caustic Soda (NaOH) solution (for post-treatment)

Distilled or deionized water

Beakers, graduated cylinders, and a balance

Two-bowl padding mangle

Storage system (e.g., J-box or batching trolley)

Washing and rinsing tanks

2. Preparation of Desizing Liquor:

Fill a container with the required volume of water.

Add and dissolve 0.1% (w/v) sodium carbonate.

Add and dissolve a suitable concentration of a non-ionic wetting agent as per the

manufacturer's recommendation.

Carefully add and dissolve 0.3% (w/v) sodium bromite.

Stir the solution until all components are fully dissolved. Check and adjust the pH to be within

the 10-10.5 range if necessary.[7][9]

3. Desizing Procedure:

Set the pressure on the padding mangle to achieve a wet pickup of approximately 100%.

Feed the dry, sized cotton fabric through the desizing liquor in the padder.

Pass the saturated fabric through the nip rollers.
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Store the padded fabric at room temperature for a dwell time of 6-20 minutes, ensuring it

does not dry out.[7][8][11]

After the dwell time, wash the fabric thoroughly.

Treat the fabric with a caustic soda solution in one or two successive J-boxes or washing

tanks to remove the degraded size products.[7][8][11]

Perform a final rewash with hot and then cold water to remove all residual chemicals.

Dry the desized fabric.

Protocol 2: Assessment of Desizing Efficiency
The effectiveness of the desizing process must be evaluated. Two common methods are

detailed below.

Method A: Gravimetric Analysis (Conventional Method)[1][8]

Take a sample of the sized fabric and condition it to a standard temperature and humidity

before weighing. Let this weight be W1.

Desize the fabric sample using Protocol 1. After drying, condition the sample again and

weigh it. Let this weight be W2.

To determine the total size content, treat the original sized fabric sample with a solution of 3

g/L hydrochloric acid (35%) at 70°C for 30 minutes to completely hydrolyze the starch.[1]

Wash the acid-treated sample thoroughly, dry, condition, and weigh it. This weight represents

the fabric without any size. Let it be W3.

Calculate the desizing efficiency using the following formula:

Total Size = W1 - W3

Residual Size = W2 - W3

Desizing Efficiency (%) = [(Total Size - Residual Size) / Total Size] x 100

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://textilelearner.net/desizing-process-in-textile-objectives-and-methods/
https://www.scribd.com/document/654110236/4-Desizing
https://www.scribd.com/document/905263655/4-Desizing
https://textilelearner.net/desizing-process-in-textile-objectives-and-methods/
https://www.scribd.com/document/654110236/4-Desizing
https://www.scribd.com/document/905263655/4-Desizing
https://textilechemrose.blogspot.com/2015/12/desizing.html
https://www.scribd.com/document/654110236/4-Desizing
https://textilechemrose.blogspot.com/2015/12/desizing.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method B: TEGEWA Rating (Iodine Test)[1]

This is a qualitative or semi-quantitative spot test to detect the presence of residual starch.

Reagent Preparation: Prepare an iodine-potassium iodide solution. A typical formulation is 10

g of potassium iodide (KI) and 0.6358 g of iodine (I₂) dissolved in water, then diluted to 1000

ml with a mix of water and ethanol.[1]

Test Procedure:

Cool the desized fabric sample to room temperature. If the fabric is alkaline, neutralize it

before testing.

Place a few drops of the iodine test solution onto the fabric and rub it in gently.[1]

Observe the color change and compare it to the TEGEWA violet scale.

Assessment:

No color change (Yellow/Brown): Complete removal of starch (Excellent desizing).

Pale blue to bluish-violet: Indicates the presence of residual starch. The intensity of the

color corresponds to the amount of starch remaining.[1]
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Caption: Workflow of the continuous sodium bromite desizing process.
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Logical Pathway of Starch Degradation by Sodium
Bromite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TEXTILE CHEMROSE: Desizing [textilechemrose.blogspot.com]

2. scribd.com [scribd.com]

3. shreechem.in [shreechem.in]

4. fineotex.com [fineotex.com]

5. fyitester.com [fyitester.com]

6. scribd.com [scribd.com]

7. textilelearner.net [textilelearner.net]

8. scribd.com [scribd.com]

9. textiledetails.com [textiledetails.com]

10. Desizing Methods [polyestermfg.com]

11. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes: Sodium Bromite for Textile Desizing].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822516#sodium-bromite-in-the-textile-industry-for-
desizing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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